Cas no 1111105-46-4 (6-(2-chloro-5-methoxyphenyl)-1H-pyridin-2-one)

• Product Name: 6-(2-chloro-5-methoxyphenyl)-1H-pyridin-2-one
• CAS No: 1111105-46-4
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 2606643
• PubChem ID: 53218002
• Update Time: 2025-04-21

6-(2-chloro-5-methoxyphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-chloro-5-methoxyphenyl)-1H-pyridin-2-one
• MFCD11876397
• 1111105-46-4
• 6-(2-Chloro-5-methoxyphenyl)-2-hydroxypyridine, 95%
• 6-(2-CHLORO-5-METHOXYPHENYL)-2-HYDROXYPYRIDINE
• 6-(2-Chloro-5-methoxyphenyl)pyridin-2(1H)-one
• DTXSID70682993

• Inchi： 1S/C12H10ClNO2/c1-16-8-5-6-10(13)9(7-8)11-3-2-4-12(15)14-11/h2-7H,1H3,(H,14,15)
• InChI Key： KOKDYMRYXTYPDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1=CC=CC(N1)=O)OC

Computed Properties

• Exact Mass: 235.0400063Da
• Monoisotopic Mass: 235.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų